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Compound of Interest

Compound Name: pseudolaric acid C2

Cat. No.: B3029899 Get Quote

Application Note
This document provides detailed protocols for the dissolution of pseudolaric acid C2, a

diterpenoid isolated from Pseudolarix kaempferi, for both in vitro and in vivo experimental

applications. Adherence to these guidelines is crucial for ensuring the compound's stability and

bioavailability, thereby yielding reliable and reproducible experimental outcomes. Pseudolaric
acid C2 is noted for its antifungal, antimicrobial, and antitumor properties, which are largely

attributed to its interference with microtubule polymerization.[1] Proper solubilization is the first

critical step in harnessing its therapeutic potential in a laboratory setting.

Physicochemical Properties & Storage
Before preparing your solutions, it is essential to understand the fundamental properties of

pseudolaric acid C2 and the appropriate storage conditions to maintain its integrity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3029899?utm_src=pdf-interest
https://www.benchchem.com/product/b3029899?utm_src=pdf-body
https://www.benchchem.com/product/b3029899?utm_src=pdf-body
https://www.benchchem.com/product/b3029899?utm_src=pdf-body
https://www.biosynth.com/p/HDA50835/82508-35-8-pseudolaric-acid-c2
https://www.benchchem.com/product/b3029899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₂H₂₆O₈ [1]

Molecular Weight 418.4 g/mol [1]

Appearance Powder MedChemExpress

Storage (Powder)
3 years at -20°C; 2 years at

4°C
[2]

Storage (In Solvent)
6 months at -80°C; 1 month at

-20°C
[2]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before storage.[2]

Protocols for Dissolution
In Vitro Applications
For cell-based assays and other in vitro experiments, Dimethyl Sulfoxide (DMSO) is the

recommended solvent for preparing a stock solution of pseudolaric acid C2.

Quantitative Data for In Vitro Stock Solution:

Solvent Concentration Notes Source

DMSO
50 mg/mL (119.49

mM)

Ultrasonic treatment is

necessary.[2][3]
[2][3]

Experimental Protocol for In Vitro Stock Solution (50 mg/mL in DMSO):

Weighing: Accurately weigh the desired amount of pseudolaric acid C2 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the tube.
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Dissolution: Sonicate the mixture in a water bath sonicator until the solution is clear and all

particulate matter has dissolved. Gentle heating may also be applied if necessary.[2]

Sterilization (Optional): If required for your specific cell culture application, filter-sterilize the

stock solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use cryovials and store

at -80°C for up to 6 months or -20°C for up to 1 month.[2]
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Preparation Dissolution Final Steps

Weigh Pseudolaric
Acid C2 Powder

Add Anhydrous
DMSO

Calculate Volume
Sonicate Until

Clear
Vortex Briefly Filter Sterilize

(0.22 µm filter)
Optional Aliquot & Store

(-80°C or -20°C)

If no filtering
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Start: Prepare DMSO Stock
(e.g., 25 mg/mL)

Add DMSO stock to PEG300
(1:4 ratio)

Mix Thoroughly

Add Tween-80
(0.5 parts)

Mix Thoroughly

Add Saline
(4.5 parts)

Final Mix

Working Solution Ready
(≥ 2.5 mg/mL)

Organic Phase Transition Phase Aqueous Phase

Pseudolaric Acid C2
DMSO

(Primary Solvent)
Dissolves in PEG300

(Co-solvent)
Miscible with Tween-80

(Surfactant)
Stabilizes in Saline

(Vehicle)
Forms emulsion in
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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